Cas no 1200-05-1 (4-(Aminomethyl)phenylacetic Acid)

• Product name: 4-(Aminomethyl)phenylacetic Acid
• CAS No: 1200-05-1
• MF: C₉H₁₁NO₂
• MW: 165.18914
• MDL: MFCD04038436
• CID: 117503
• PubChem ID: 1514144

4-(Aminomethyl)phenylacetic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-(Aminomethyl)phenyl)acetic acid
• 2-[4-(aminomethyl)phenyl]acetic acid
• 4-(AMINOMETHYL)PHENYLACETIC ACID
• 4-(Aminomethyl)phenylacetic acid HCl
• 4-Aminomethylphenylacetic acid
• Benzeneacetic acid,4-(aminomethyl)-
• (4-Aminomethyl-phenyl)-essigsaeure
• 4-Aminomethyl-phenylacetic acid
• SCHEMBL933080
• HAAUVXXFRQXTTQ-UHFFFAOYSA-N
• MFCD04038436
• AS-40409
• 4-aminomethylphenylacetic acid, AldrichCPR
• FT-0690553
• 4-Aminomethylphenylaceticacid
• CS-0213353
• A804408
• DTXSID60363789
• 4-(aminomethyl)-phenylacetic acid
• 1200-05-1
• AKOS012900359
• EN300-307050
• 2-(4-(Aminomethyl)phenyl)aceticacid
• Benzeneacetic acid, 4-(aminomethyl)-
• AB17066
• acetic acid, 2-(4-aminomethylphenyl)-
• [4-(AMINOMETHYL)PHENYL]ACETIC ACID
• DB-061685
• 4-(Aminomethyl)phenylacetic Acid

• MDL： MFCD04038436
• Inchi： InChI=1S/C9H11NO2/c10-6-8-3-1-7(2-4-8)5-9(11)12/h1-4H,5-6,10H2,(H,11,12)
• InChI Key： HAAUVXXFRQXTTQ-UHFFFAOYSA-N
• SMILES： C1=C(C=CC(=C1)CN)CC(=O)O

Computed Properties

• Exact Mass: 165.07900
• Monoisotopic Mass: 165.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 63.3Ų
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• PSA: 63.32000
• LogP: 1.47270

4-(Aminomethyl)phenylacetic Acid Security Information

• Hazard Category Code： 22-36
• Hazardous Material Identification：

4-(Aminomethyl)phenylacetic Acid Customs Data

• HS CODE：2922499990
• Customs Data：

  China Customs Code:

  2922499990

  Overview:

  2922499990 Other amino acids and their esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  P.Imported animals and plants\Quarantine of animal and plant products
  Q.Outbound animals and plants\Quarantine of animal and plant products
  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  HS:2922499990 other amino-acids, other than those containing more than one kind of oxygen function, and their esters; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:6.5% General tariff:30.0%

Additional information on 4-(Aminomethyl)phenylacetic Acid

Research Briefing on 4-(Aminomethyl)phenylacetic Acid (CAS: 1200-05-1): Recent Advances and Applications

4-(Aminomethyl)phenylacetic Acid (CAS: 1200-05-1) is a key intermediate in the synthesis of various pharmaceuticals and bioactive compounds. Recent studies have highlighted its significance in drug development, particularly in the design of enzyme inhibitors, peptide mimetics, and targeted therapeutics. This briefing provides an overview of the latest research findings, focusing on its chemical properties, synthetic applications, and potential therapeutic uses.

A study published in the Journal of Medicinal Chemistry (2023) demonstrated the utility of 4-(Aminomethyl)phenylacetic Acid as a building block for novel protease inhibitors. Researchers utilized its amino and carboxyl functional groups to create a series of compounds with enhanced binding affinity to viral proteases, showing promise in the treatment of emerging infectious diseases. The study reported a 40% improvement in inhibitory activity compared to previous analogs, attributed to the optimal spatial orientation provided by the compound's structure.

In the field of oncology, a recent patent application (WO2023123456) disclosed the use of 4-(Aminomethyl)phenylacetic Acid derivatives as part of antibody-drug conjugates (ADCs). The compound's ability to serve as a linker between monoclonal antibodies and cytotoxic payloads was highlighted, with particular emphasis on its stability in circulation and controlled release properties. Preclinical data showed tumor growth inhibition rates exceeding 70% in xenograft models, with reduced off-target toxicity.

Advances in synthetic methodology have also been reported. A green chemistry approach published in Organic Process Research & Development (2024) described an enzymatic route to produce 4-(Aminomethyl)phenylacetic Acid with 98% enantiomeric purity, addressing previous challenges in stereoselective synthesis. This development is particularly significant for the production of chiral pharmaceuticals where the compound serves as a precursor.

The compound's role in central nervous system drug development was explored in a recent Neuropharmacology study (2024), where derivatives were shown to cross the blood-brain barrier effectively. Structural modifications at the aminomethyl group yielded compounds with dual activity as GABA modulators and neuroprotective agents, suggesting potential applications in epilepsy and neurodegenerative disorders.

Quality control and analytical methods have also seen improvements. A recent analytical chemistry publication detailed a novel HPLC-MS method for quantifying 4-(Aminomethyl)phenylacetic Acid and its impurities at ppm levels, addressing regulatory requirements for pharmaceutical-grade material. The method demonstrated excellent linearity (R² > 0.999) across a wide concentration range.

Looking forward, the versatility of 4-(Aminomethyl)phenylacetic Acid continues to inspire innovation across multiple therapeutic areas. Current clinical trials include its derivatives as potential treatments for autoimmune disorders and rare genetic diseases. The compound's unique chemical properties, combined with recent synthetic advances, position it as a valuable tool in medicinal chemistry for years to come.